Cas no 2384409-35-0 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 2384409-35-0
• MF: C₂₆H₂₉NO₄
• MW: 419.512767553329
• CID: 6078055
• PubChem ID: 165894342
• Update Time: 2025-06-15

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2384409-35-0
• EN300-6482259
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H29NO4/c28-25(29)23-11-5-10-18(23)17-12-14-27(15-13-17)26(30)31-16-24-21-8-3-1-6-19(21)20-7-2-4-9-22(20)24/h1-4,6-9,17-18,23-24H,5,10-16H2,(H,28,29)
• InChI Key： OQLDCPBKBYVYEE-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 419.20965841g/mol
• Monoisotopic Mass: 419.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid

Introduction to 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2384409-35-0)

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid, identified by its CAS number 2384409-35-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a fusion of structural complexity and functional diversity, making it a promising candidate for further exploration in medicinal chemistry. The presence of multiple pharmacophoric elements, including a cyclopentane ring, a piperidine moiety, and a fluorene-based amide group, positions this compound as a versatile scaffold for developing novel therapeutic agents.

The structural framework of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The cyclopentane ring provides a rigid scaffold that can enhance the binding affinity of the molecule to target proteins, while the piperidine moiety is known for its ability to modulate central nervous system (CNS) receptors. Additionally, the fluorene-based amide group introduces hydrophobicity and electronic characteristics that can influence metabolic stability and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its structural features align well with those of known bioactive molecules, which could facilitate the design of derivative compounds with enhanced therapeutic efficacy.

The synthesis of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluation. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

In vitro studies have begun to elucidate the pharmacological properties of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid. Initial experiments have demonstrated its ability to interact with specific enzymes and receptors at submicromolar concentrations, indicating potent binding affinity. Additionally, preliminary toxicity assays suggest that the compound exhibits low cytotoxicity in mammalian cell lines, which is an encouraging finding for further development. These results underscore the compound's potential as a lead molecule for drug discovery programs targeting neurological disorders and metabolic diseases.

The role of fluorene-based derivatives in medicinal chemistry cannot be overstated. The fluorene scaffold offers excellent photophysical properties, making it valuable for developing photoactivatable probes and imaging agents. In conjunction with its amide functionality, fluorene derivatives can exhibit favorable pharmacokinetic profiles due to their hydrophobic nature. The incorporation of such moieties into 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)cyclopentane-1-carboxylic acid enhances its suitability for applications in both therapeutic and diagnostic contexts.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has revolutionized the identification of novel bioactive compounds. Predictive models based on large datasets have been instrumental in identifying promising scaffolds like 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-y)cyclopentane -1-carboxylic acid. These models leverage structural features, physicochemical properties, and known biological activities to prioritize compounds for experimental validation. Such computational approaches have significantly reduced the time and resources required for hit identification in early-stage drug development.

The potential applications of 2-(1-{[(9H-fluoren -9 -yl)methoxy]carbonyl} piperidin -4 - y l)cyclop entane -1 - carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for developing next-generation materials with specialized functions. For instance, its ability to form stable complexes with metal ions could be exploited in designing catalytic systems for organic synthesis or in creating luminescent materials for sensors and optoelectronic devices.

The future direction of research on 2-(1-{[(9H-fluoren -9 -yl)methoxy]carbonyl} piperidin -4 - y l)cyclop entane -1 - carboxylic acid will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging knowledge from related bioactive molecules, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion,2-(1-{[(9H-fluoren -9 -yl)methoxy]carbonyl} piperidin -4 - y l)cyclop entane -1 - carboxylic acid (CAS No. 2384409 35 0) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its complex structure and multifunctional groups make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover its potential benefits, this molecule is poised to play an important role in advancing scientific knowledge and improving human health.